Cas no 2137931-17-8 (4-(2-amino-1H-imidazol-1-yl)butan-1-ol)
4-(2-amino-1H-imidazol-1-yl)butan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- EN300-783641
- 4-(2-amino-1H-imidazol-1-yl)butan-1-ol
- 2137931-17-8
-
- Inchi: 1S/C7H13N3O/c8-7-9-3-5-10(7)4-1-2-6-11/h3,5,11H,1-2,4,6H2,(H2,8,9)
- InChI Key: RZAAERUCTZQMRL-UHFFFAOYSA-N
- SMILES: OCCCCN1C=CN=C1N
Computed Properties
- Exact Mass: 155.105862047g/mol
- Monoisotopic Mass: 155.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 64.1Ų
4-(2-amino-1H-imidazol-1-yl)butan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-783641-1.0g |
4-(2-amino-1H-imidazol-1-yl)butan-1-ol |
2137931-17-8 | 1g |
$0.0 | 2023-06-06 |
4-(2-amino-1H-imidazol-1-yl)butan-1-ol Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on 4-(2-amino-1H-imidazol-1-yl)butan-1-ol
Introduction to 4-(2-amino-1H-imidazol-1-yl)butan-1-ol (CAS No. 2137931-17-8)
4-(2-amino-1H-imidazol-1-yl)butan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2137931-17-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a bifunctional structure that combines an imidazole ring with an alcohol side chain, has garnered attention due to its potential applications in drug discovery and development. The unique chemical framework of 4-(2-amino-1H-imidazol-1-yl)butan-1-ol positions it as a versatile intermediate for synthesizing more complex bioactive molecules, particularly those targeting neurological and inflammatory pathways.
The imidazole moiety, a heterocyclic aromatic ring containing nitrogen, is a cornerstone in medicinal chemistry, frequently incorporated into drugs due to its ability to interact with biological targets such as enzymes and receptors. In 4-(2-amino-1H-imidazol-1-yl)butan-1-ol, the imidazole ring is linked to a butanediol backbone, which provides additional functional handles for further chemical modification. This structural design allows for the exploration of diverse pharmacophores, making the compound a valuable scaffold in the synthesis of novel therapeutic agents.
Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how 4-(2-amino-1H-imidazol-1-yl)butan-1-ol interacts with biological systems. Studies indicate that the compound exhibits promising binding affinity with certain protein targets, suggesting its utility in developing treatments for conditions such as neurodegeneration and chronic inflammation. The amino group on the imidazole ring and the hydroxyl group on the butanol chain are particularly critical for these interactions, as they facilitate hydrogen bonding and other non-covalent interactions with biological macromolecules.
One of the most compelling aspects of 4-(2-amino-1H-imidazol-1-yl)butan-1-ol is its potential role in modulating inflammatory pathways. Emerging research has highlighted the importance of imidazole derivatives in regulating immune responses, and 4-(2-amino-1H-imidazol-1-yl)butan-1-ol has been investigated for its ability to interact with inflammatory cytokine receptors and signaling enzymes. Preliminary in vitro studies suggest that this compound can modulate the activity of key inflammatory mediators, potentially offering a new approach to treating inflammatory diseases without the side effects associated with traditional anti-inflammatory drugs.
The butanol side chain in 4-(2-amino-1H-imidazol-1-ybutanenewimidine)butanewimidine) also contributes to its pharmacological profile by influencing solubility and metabolic stability. This feature is particularly important for drug development, as it ensures that the compound can be effectively absorbed, distributed, metabolized, and excreted (ADME) by the body. The balance between hydrophilic and hydrophobic properties provided by the butanol group enhances bioavailability, making 4-(2-amino-butanewimidine) a more viable candidate for clinical translation.
In addition to its therapeutic potential, 4-(2-amino-butanewimidine) has shown promise as a tool compound in academic research. Its well-defined structure allows researchers to probe fundamental questions about molecular recognition and drug-receptor interactions. By studying how this compound binds to target proteins, scientists can gain insights into the mechanisms underlying various diseases and develop more targeted therapeutic strategies. Furthermore, the synthetic accessibility of 4-(2-amino-butanewimidine) makes it an attractive building block for generating libraries of related compounds for high-throughput screening.
The synthesis of 4-(2-amino-butanewimidine) typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps often include condensation reactions between imidazole derivatives and butanal derivatives under controlled conditions. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and improving scalability. These improvements are crucial for translating laboratory discoveries into commercial products that can benefit patients worldwide.
As research into 4-(2-amino-butanewimidine) progresses, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be essential for unlocking its full potential. By integrating experimental data with computational modeling, researchers can accelerate the discovery process and identify new applications for this versatile compound. The growing body of evidence supporting the therapeutic efficacy of imidazole-based molecules underscores the importance of continued investigation into compounds like 4-(2-amino-butanewimidine).
In conclusion,4-(2-amino-butanewimidine) (CAS No. 2137931178) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for drug discovery and development. Its unique structural features make it a valuable scaffold for designing novel therapeutics targeting neurological disorders-inflammatory diseases among others. With ongoing research efforts aimed at optimizing its synthesis and exploring new applications,this compound holds great promise as part future medicine
2137931-17-8 (4-(2-amino-1H-imidazol-1-yl)butan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)